2-Amino-5-(trifluoromethyl)adamantane-2-carboxylic acid hydrochloride

• Molecular Formula: C12H17ClF3NO2
• Molecular Weight: 299.72 g/mol
• IUPAC Name: 2-amino-5-(trifluoromethyl)adamantane-2-carboxylic acid;hydrochloride
• InChI: InChI=1S/C12H16F3NO2.ClH/c13-12(14,15)10-3-6-1-7(4-10)11(16,9(17)18)8(2-6)5-10;/h6-8H,1-5,16H2,(H,17,18);1H
• InChI Key: OEAMVNGGCDYXJC-UHFFFAOYSA-N
• Canonical SMILES: C1C2CC3CC(C2)(CC1C3(C(=O)O)N)C(F)(F)F.Cl

Description

2-Amino-5-(trifluoromethyl)adamantane-2-carboxylic acid hydrochloride is a multi-target-directed ligand (MTDL) of significant interest in neuroscience research, particularly for investigating novel therapeutic approaches to complex neurodegenerative diseases such as Alzheimer's . This compound is designed to simultaneously target two key receptors involved in the disease's pathology: the P2X7 receptor and the NMDA receptor . This dual-targeting strategy aims to address both neuroinflammation and neuronal excitotoxicity, two interconnected processes that contribute to neurodegeneration. On one hand, the compound acts as an antagonist of the P2X7 receptor, which is highly expressed in microglia in the central nervous system . Chronic activation of P2X7R in conditions like Alzheimer's disease catalyzes inflammatory cascades and the release of pro-inflammatory cytokines such as IL-1β, contributing to a toxic neuronal environment . On the other hand, the compound functions as an antagonist of the NMDA receptor . Under pathological conditions, moderate but chronic overstimulation of the NMDAR leads to excitotoxicity, neuronal loss, and the cognitive decline observed in Alzheimer's patients . By inhibiting both pathways, this compound represents a first-in-class research tool for probing the synergistic potential of dual P2X7–NMDA receptor blockade to halt disease progression and ameliorate symptoms, offering a promising scaffold for further optimization and pharmacological investigation .

Preparation Methods

Cyclization of Carboxylic Acid or Sulfonic Acid Precursors

A novel single-step cyclization method has been developed to produce 2-azaadamantane derivatives, which are key intermediates in synthesizing aminoadamantane carboxylic acids. The process involves:

• Starting materials: Compounds bearing carboxylic acid or sulfonic acid groups with substituents such as trifluoromethyl.

• Reaction conditions: Cyclization is performed in the presence of an acid catalyst (e.g., sulfuric acid, trifluoroacetic acid, or metal triflates) at temperatures ranging from -80°C to the solvent’s boiling point, preferably between -5°C and 10°C.

• Mechanism: The acid promotes intramolecular cyclization, forming the azaadamantane core.

• Workup: Neutralization and purification by acid/base extraction yield the desired azaadamantane intermediate.

This method is advantageous due to its single-step nature and the ability to use novel carboxylic acid or sulfonic acid precursors, including those with trifluoromethyl groups, facilitating the synthesis of 2-amino-5-(trifluoromethyl)adamantane-2-carboxylic acid hydrochloride.

Selective Conversion of Mixed Dihalo-Adamantane Derivatives

Another approach involves:

• Starting from mixed 1,3-dihaloadamantane derivatives where two different halogens are present.

• Selective reaction of the more reactive halogen (reactivity order: I > Br > Cl > F) with ammonia or amines to form monohalocarboxamides.

• Subsequent treatment with concentrated hydrochloric acid for 15 to 72 hours to cleave acetamide groups and yield 5- or 7-substituted 3-aminoadamantane-1-carboxylic acid hydrochlorides.

• This method allows for regioselective introduction of amino and carboxylic acid groups on the adamantane framework, adaptable to trifluoromethyl-substituted derivatives.

Tandem Alkylation and Second-Order Asymmetric Transformations

A sophisticated synthetic route involves:

• Tandem alkylation of suitable precursors followed by second-order asymmetric transformations (SOAT) to prepare α-amino acids with high diastereomeric purity.

• Application to trifluoromethyl-substituted phenylalanine analogs demonstrates the method’s versatility.

• The process includes:

  • Reaction in methanol with acid treatment (e.g., 3 N HCl at 50°C for 1 hour) to remove protecting groups.

  • Extraction and purification steps involving aqueous-organic phase separation, drying, and crystallization.

• This method can be adapted to synthesize adamantane-based amino acids with trifluoromethyl groups, providing stereochemically pure products suitable for biological applications.

• Comparative Data Table of Preparation Methods

Method	Starting Material	Key Reagents/Conditions	Advantages	Limitations
Cyclization of Carboxylic/Sulfonic Acid Precursors	Carboxylic acid or sulfonic acid derivatives with trifluoromethyl	Acid catalyst (e.g., trifluoroacetic acid), -80°C to boiling point, 1-5 h	Single-step cyclization, novel precursors allowed, mild conditions	Requires acid-sensitive handling, purification needed
Selective Conversion of Mixed Dihaloadamantanes	Mixed 1,3-dihaloadamantane derivatives	Concentrated HCl, 15-72 h heating	Regioselective functionalization, well-established halogen reactivity	Long reaction times, harsh acidic conditions
Tandem Alkylation and SOAT	Alkylated precursors with protecting groups	Methanol, 3 N HCl, 50°C, followed by extraction and crystallization	High stereoselectivity, adaptable to various substituents	Multi-step, requires chiral ligands and careful control

• Research Findings and Notes

• The trifluoromethyl group significantly influences the compound’s chemical behavior, enhancing lipophilicity and biological activity, which necessitates careful selection of reaction conditions to preserve this functionality.

• Cyclization methods using acid catalysts have been shown to efficiently produce azaadamantane intermediates, which are crucial for further functionalization to the target amino acid hydrochloride.

• Selective halogenation and amide formation strategies exploit the differential reactivity of halogens to achieve regioselective substitution, a critical factor in synthesizing substituted adamantane derivatives.

• Tandem alkylation combined with asymmetric synthesis offers a route to stereochemically pure amino acid derivatives, which is important for biological activity and pharmaceutical applications.

• Purification techniques such as acid/base extraction, crystallization, and phase separations are essential to obtain high-purity final products.

• Conclusion

The preparation of 2-amino-5-(trifluoromethyl)adamantane-2-carboxylic acid hydrochloride involves advanced synthetic methodologies centered on cyclization of functionalized precursors, selective halogenation and amide chemistry, and asymmetric tandem alkylation processes. Each method offers distinct advantages and challenges, with the choice depending on the desired purity, stereochemistry, and scale of synthesis. The integration of trifluoromethyl groups requires careful control of reaction conditions to maintain the compound’s unique properties. These preparation methods collectively enable the production of this biologically significant compound for further research and application.

Chemical Reactions Analysis

Amino Group Reactivity

• Protection/Deprotection : The primary amino group can be protected using tert-butyloxycarbonyl (Boc) or benzyloxycarbonyl (Cbz) groups under alkaline conditions, as demonstrated for similar 3-aminoadamantane derivatives . Deprotection typically involves acidic cleavage (e.g., concentrated HCl or H₂SO₄) .

• Acylation : Reaction with adamantyl chloroformates or activated carbonyl agents (e.g., phosgene derivatives) forms stable N-adamantyloxycarbonyl derivatives, preserving the adamantane framework .

Carboxylic Acid Reactivity

• Esterification : The carboxylic acid can be converted to esters via activation with thionyl chloride or oxalyl chloride, followed by reaction with alcohols (e.g., tert-butanol or 1-adamantanol) .

• Amidation : Coupling with amines using carbodiimide reagents (e.g., DCC, EDC) or uronium salts (e.g., HATU) yields peptidomimetic derivatives, as seen in adamantane-based drug candidates .

Trifluoromethyl Group Stability

• The CF₃ group exhibits high chemical inertness under standard reaction conditions but can participate in radical or nucleophilic aromatic substitution under specialized protocols (e.g., fluorination via deoxyfluorination agents like CF₃SO₂OCF₃) .

Key Reaction Pathways

Reaction Type	Conditions	Products/Applications	Source
Protection of –NH₂	Boc₂O, DMAP, DCM, 0°C to RT	Boc-protected amino acid derivative
Esterification	SOCl₂, R-OH (e.g., methanol), reflux	Methyl ester derivative
Peptide Coupling	HATU, DIPEA, DMF, RT	Amide-linked bioactive conjugates
Koch-Haaf Reaction	CO gas, conc. H₂SO₄, 50–70°C	Carboxylic acid elongation products

Stability and Degradation

• Thermal Stability : Adamantane derivatives are stable up to 200°C, but the hydrochloride salt may decompose at elevated temperatures via elimination of HCl .

• Hydrolytic Sensitivity : The trifluoromethyl group resists hydrolysis, but the carboxylic acid and amino groups may undergo pH-dependent protonation or deprotonation in aqueous media .

Mechanistic Insights

• Amine-to-Imine Tautomerism : Theoretical studies (DFT) on similar CF₃-substituted adamantanes suggest a high energy barrier (~44 kcal/mol) for amine-imine interconversion, favoring the amino tautomer in solid-state configurations .

• Electrophilic Aromatic Substitution : The adamantane framework directs electrophiles to bridgehead positions, though steric hindrance from the CF₃ group may limit reactivity .

Scientific Research Applications

Medicinal Chemistry

1.1. Neuropharmacological Applications

The compound is notable for its interaction with metabotropic glutamate receptors, particularly mGluR5. Research indicates that derivatives of adamantane can act as allosteric modulators of these receptors, which are implicated in several neurological disorders. The modulation of glutamate neurotransmission through these receptors can be beneficial in treating conditions such as anxiety, depression, and schizophrenia .

1.2. Antiviral Properties

Studies have shown that adamantane derivatives exhibit antiviral activity against various viruses, including influenza viruses. The trifluoromethyl group enhances the lipophilicity and metabolic stability of the compound, potentially increasing its efficacy as an antiviral agent . The mechanism involves interference with viral replication processes, making it a candidate for further research in antiviral drug development.

2.1. Anticancer Potential

Recent investigations into adamantane derivatives have highlighted their potential anticancer properties. The compound's ability to inhibit cell proliferation and induce apoptosis in cancer cell lines has been documented . This activity is attributed to its structural features that allow interaction with cellular targets involved in cancer progression.

2.2. Antimicrobial Effects

The compound has also demonstrated antimicrobial activity against a range of pathogens. Its effectiveness can be attributed to the trifluoromethyl group, which enhances its interaction with microbial membranes, leading to increased permeability and cell death .

Materials Science Applications

3.1. Polymer Chemistry

In materials science, 2-amino-5-(trifluoromethyl)adamantane-2-carboxylic acid hydrochloride is being explored as a building block for polymer synthesis. Its unique structure allows for the development of high-performance polymers with enhanced thermal and mechanical properties . These polymers can be utilized in various applications, including coatings and adhesives.

Case Studies and Research Findings

Study	Focus	Findings
	Neuropharmacology	Identified as an allosteric modulator of mGluR5; potential for treating CNS disorders
	Antiviral Activity	Effective against influenza viruses; enhances metabolic stability
	Anticancer Research	Inhibits proliferation in cancer cell lines; induces apoptosis
	Polymer Development	Used as a building block for high-performance polymers

Mechanism of Action

• Not fully elucidated, but potential mechanisms include:

  Binding to specific receptors: Interaction with cellular targets.

  Modulation of ion channels: Influencing cellular processes.

  Metabolic effects: Alteration of biochemical pathways.

Comparison with Similar Compounds

Comparative Analysis with Similar Compounds

Structural and Functional Group Comparisons

The compound’s structural uniqueness lies in its adamantane backbone, distinguishing it from aromatic or heterocyclic analogs. Key comparisons include:

Adamantane-Based Analogues

• SR142948A : A structurally complex adamantane derivative with a carboxylic acid group and a pyridazine ring. Both compounds share the adamantane-carboxylic acid framework, but SR142948A includes additional substituents (e.g., fluorophenyl, pyridazine), which enhance its binding affinity to G-protein-coupled receptors (GPCRs) .
• MedChemExpress Adamantane-carboxylic acid derivatives : These compounds emphasize the importance of the adamantane core in improving thermal stability and resistance to enzymatic degradation, though specific trifluoromethyl substitutions are less common .

Pyridine and Nicotinic Acid Derivatives

• 2-Amino-5-(trifluoromethyl)nicotinic acid: Shares the amino and trifluoromethyl groups but replaces the adamantane core with a pyridine ring. This substitution reduces rigidity and alters electronic properties, affecting solubility (molecular formula: C₇H₅F₃N₂O₂) .
• N-(5-(trifluoromethyl)-pyridin-2-yl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxamide (6a): A pyridine-pyrazole hybrid with dual trifluoromethyl groups.

Aniline and Phenol Derivatives

• 2-Amino-5-ethylphenol hydrochloride: A simpler aromatic compound with an ethyl group instead of trifluoromethyl. The lack of fluorine reduces metabolic stability but improves aqueous solubility (similarity score: 0.95) .
• 4-(2-Amino-5-(trifluoromethyl)phenyl)-5,6-dihydropyridine-1(2H)-carboxylic acid tert-butyl: Combines a trifluoromethyl-substituted aniline with a dihydropyridine ring, offering intermediate rigidity between adamantane and fully flexible aromatic systems .

Physicochemical and Pharmacological Properties

Property	2-Amino-5-(trifluoromethyl)adamantane-2-carboxylic acid HCl	2-Amino-5-(trifluoromethyl)nicotinic acid	SR142948A	2-Amino-5-ethylphenol HCl
Core Structure	Adamantane	Pyridine	Adamantane + pyridazine	Benzene
Key Substituents	-NH₂, -CF₃, -COOH	-NH₂, -CF₃, -COOH	-CF₃, -COOH, fluorophenyl	-NH₂, -C₂H₅
Molecular Weight	High (estimated >300 g/mol)	218.12 g/mol	>500 g/mol	~179.6 g/mol
Lipophilicity (LogP)	High (due to CF₃ and adamantane)	Moderate	Very high	Low
Metabolic Stability	Excellent (CF₃ resists oxidation)	Moderate	Excellent	Poor
Applications	GPCR modulation, enzyme inhibition	Chemical intermediates	Neurotransmitter research	Dye synthesis
Reference

Biological Activity

2-Amino-5-(trifluoromethyl)adamantane-2-carboxylic acid hydrochloride is a compound of significant interest in medicinal chemistry due to its unique structural properties and potential biological activities. This article reviews the biological activity of this compound, focusing on its pharmacological effects, mechanisms of action, and relevant case studies.

• IUPAC Name : 2-amino-5-(trifluoromethyl)adamantane-2-carboxylic acid hydrochloride
• Molecular Formula : C12H14ClF3N2O2
• Molecular Weight : 299.72 g/mol
• CAS Number : 43811014

Biological Activity Overview

The biological activity of 2-amino-5-(trifluoromethyl)adamantane-2-carboxylic acid hydrochloride can be categorized into several key areas:

• Antiviral Activity
  • Adamantane derivatives, including this compound, have shown efficacy against various viral infections, particularly influenza viruses. The mechanism typically involves inhibiting viral uncoating and replication by blocking the M2 ion channel protein of the virus.
  • Research indicates that modifications in the adamantane structure can enhance antiviral potency. For example, compounds with trifluoromethyl groups have demonstrated increased lipophilicity, aiding in crossing cellular membranes and enhancing antiviral effects .
• Anticonvulsant Properties
  • Studies have indicated that derivatives of adamantane exhibit anticonvulsant activity. Specifically, 1-adamantane carboxylic acid has shown promise in models of epilepsy by modulating GABAergic neurotransmission, which may extend to its derivatives .
  • The compound's interaction with benzodiazepine receptors suggests potential applications in treating seizure disorders .
• Anticancer Activity
  • Initial investigations into the anticancer properties of adamantane derivatives have revealed that they can inhibit cancer cell proliferation across various cell lines. IC50 values for related compounds range from low micromolar concentrations (1–20 µM), indicating significant cytotoxicity .
  • The specific pathways targeted by these compounds often include those involved in cell cycle regulation and apoptosis induction, making them candidates for further development as anticancer agents.

Table 1: Summary of Biological Activities

Activity Type	Observations	References
Antiviral	Effective against influenza; mechanism via M2 inhibition
Anticonvulsant	Modulates GABAergic neurotransmission; effective in seizure models
Anticancer	IC50 values between 1–20 µM across various cancer cell lines

Detailed Findings

• Antiviral Studies
  • A study highlighted that adamantane derivatives with trifluoromethyl substitutions exhibited enhanced antiviral activity compared to their non-substituted counterparts. This was attributed to improved membrane penetration and binding affinity to viral proteins .
• Anticonvulsant Mechanism
  • In animal models, the compound demonstrated a significant increase in seizure threshold when administered prior to pentylenetetrazole-induced seizures, suggesting a protective effect against seizure activity via GABA receptor modulation .
• Cytotoxicity in Cancer Cells
  • The compound was tested against various cancer cell lines (e.g., breast, prostate) showing promising results with IC50 values indicating effective growth inhibition. The mechanism appears to involve apoptosis and disruption of cell cycle progression .

Q & A

Basic Research Questions

Q. What synthetic routes are commonly used to prepare 2-amino-5-(trifluoromethyl)adamantane-2-carboxylic acid hydrochloride, and how can reaction yields be optimized?

• Methodological Answer : Synthesis often involves coupling adamantane derivatives with trifluoromethyl-containing aromatic amines. For example, palladium-catalyzed cross-coupling reactions (e.g., using tetrakis(triphenylphosphine)palladium(0)) under nitrogen at 80°C in DMF have been employed for analogous compounds, with purification via C18 reverse-phase chromatography (acetonitrile/water + 0.03% formic acid) . Optimize yields by controlling reaction time (e.g., 18 hours), stoichiometry of zinc dicyanide, and inert atmosphere conditions. LCMS (e.g., m/z 265 [M+H]⁺) and HPLC (retention time ~0.81–1.31 minutes under SQD-FA05/SMD-TFA05 conditions) are critical for monitoring progress .

Q. How should researchers handle and store this compound to ensure stability and safety?

• Methodological Answer : Store at -20°C in airtight containers to prevent degradation. Use fume hoods and personal protective equipment (PPE) when handling, as adamantane derivatives may release hazardous vapors. In case of skin contact, rinse thoroughly with water and consult a physician. Avoid prolonged exposure to moisture or light, which can hydrolyze the trifluoromethyl group .

Q. What analytical techniques are recommended for characterizing purity and structural confirmation?

• Methodological Answer : Use LCMS for molecular ion confirmation (e.g., m/z 299 [M+H]⁺) and HPLC with formic acid-modified mobile phases for purity assessment (e.g., retention time 0.82 minutes under SQD-FA05 conditions). Complementary techniques include ¹H/¹³C NMR to verify adamantane backbone integrity and trifluoromethyl substitution .

Advanced Research Questions

Q. How can researchers resolve contradictions in spectral data during structural elucidation?

• Methodological Answer : Discrepancies in LCMS or HPLC retention times may arise from stereochemical variations or residual solvents. Cross-validate with high-resolution mass spectrometry (HRMS) and 2D NMR (e.g., NOESY for adamantane conformation). For example, LCMS m/z 243 [M+H-C₄H₉OCO]⁺ in tert-butyl-protected intermediates requires careful deprotection analysis to avoid misinterpretation .

Q. What strategies are effective for scaling up synthesis while maintaining enantiomeric purity?

• Methodological Answer : Enantioselective synthesis can be achieved using chiral auxiliaries (e.g., tert-butoxycarbonyl-protected intermediates) or asymmetric catalysis. Monitor optical rotation and chiral HPLC to confirm purity. Scale-up requires precise temperature control (e.g., 80°C for coupling reactions) and inert gas flow rates to prevent side reactions .

Q. How does the trifluoromethyl group influence the compound’s reactivity in medicinal chemistry applications?

• Methodological Answer : The trifluoromethyl group enhances metabolic stability and lipophilicity, making the compound a candidate for protease inhibitors or anticoagulants (e.g., analogous to C24H30ClN7O4S1 derivatives). Evaluate bioactivity via in vitro assays (e.g., thrombin inhibition) and correlate with computational docking studies to assess binding affinity .

Q. What are the common pitfalls in synthesizing adamantane-containing intermediates, and how can they be mitigated?

• Methodological Answer : Adamantane’s rigid structure can lead to steric hindrance during coupling reactions. Use bulky ligands (e.g., triphenylphosphine) to stabilize palladium catalysts and improve reaction efficiency. Low yields may also result from incomplete deprotection of tert-butyl groups; optimize acidic conditions (e.g., TFA) and monitor via LCMS .

Key Considerations for Experimental Design

• Stereochemical Integrity : Adamantane’s rigid structure necessitates careful control of reaction stereochemistry. Use chiral chromatography or diastereomeric salt formation for resolution .
• Safety Protocols : Follow MedChemExpress guidelines for spill management and waste disposal. Neutralize acidic byproducts before disposal .
• Data Reproducibility : Document solvent batches (e.g., DMF purity) and catalyst lots, as trace impurities can alter reaction outcomes .